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Pyrogallol-phloroglucinol-6,6-
bieckol

cat. No.: B12385112

Compound Name:

A Technical Guide for Researchers and Drug Development Professionals

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR)
and mass spectrometry (MS) data for pyrogallol-phloroglucinol-6,6'-bieckol (PPB), a significant
phlorotannin isolated from the brown algae Ecklonia cava. This document is intended for
researchers, scientists, and professionals in the field of drug development who are interested in
the structural characterization and biological activities of this natural compound.

Spectroscopic Data Analysis

The structural elucidation of pyrogallol-phloroglucinol-6,6'-bieckol has been primarily achieved
through the application of NMR and mass spectrometry techniques. The following tables
summarize the key quantitative data obtained from *H and 3C NMR spectroscopy.

Table 1: *H NMR Spectroscopic Data for Pyrogallol-
Phloroglucinol-6,6'-bieckol
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Table 2: *C NMR Spectroscopic Data for Pyrogallol-

Chemical Shift (6) ppm Assignment
159.9 c-1m

159.3 c-5™

154.0 c-1

122.5 c-4™

Additional data not fully available in search

results

Note: The NMR data was recorded in DMSO-d6. The *H NMR data indicated the presence of
fifteen aromatic protons and fifteen phenolic hydroxyl protons, while the 3C NMR signals
corresponded to fifteen non-substituted and thirty-three O-bearing aromatic carbons,
suggesting the compound contains eight units of phloroglucinol[1].

Experimental Protocols

The acquisition of spectroscopic data for pyrogallol-phloroglucinol-6,6'-bieckol is a critical step
in its identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectra were acquired using a JNM ECP-400 spectrometer. The instrument was operated
at 500 MHz for *H NMR and 100 MHz for 3C NMR. The isolated and purified pyrogallol-
phloroglucinol-6,6'-bieckol was dissolved in deuterated dimethyl sulfoxide (DMSO-d6) and
placed in a 5mm NMR tube for analysis[1]. Chemical shifts are reported in parts per million

(ppm).

Mass Spectrometry (MS)

While specific mass spectrometry data such as m/z values were not detailed in the provided
search results, it is reported that HPLC—-DAD-ESI/MS in negative ion mode was utilized in
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conjunction with NMR for the identification and purification of pyrogallol-phloroglucinol-6,6'-
bieckol[2].

Biological Activity and Signaling Pathways

Pyrogallol-phloroglucinol-6,6'-bieckol exhibits a range of biological activities, including
antioxidant effects and modulation of cellular signaling pathways involved in vascular health
and metabolic disorders.

Antioxidant and Radical Scavenging Activity

PPB has demonstrated significant antioxidant and free radical scavenging properties. In vitro
assays have shown its ability to scavenge DPPH, alkyl, hydroxyl, and superoxide radicals[3].
These antioxidant capabilities are attributed to the numerous hydroxyl groups present in its
structure[4].

Modulation of Cellular Signaling Pathways

Research has indicated that pyrogallol-phloroglucinol-6,6'-bieckol can influence key signaling
pathways implicated in vascular inflammation and dysfunction.
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Caption: PPB's role in vascular protection.

In the context of monocyte-associated vascular dysfunction, pyrogallol-phloroglucinol-6,6'-
bieckol has been shown to protect against endothelial cell death by increasing the
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phosphorylation of PI3K-AKT and AMPK]2]. Furthermore, it reduces vascular smooth muscle
cell (VSMC) proliferation and migration by decreasing the phosphorylation of ERK and AKT][2].
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Caption: PPB's effect on EndMT signaling.

Additionally, in high-fat diet-induced models, pyrogallol-phloroglucinol-6,6'-bieckol has been
found to attenuate the endothelial-to-mesenchymal transition (EndMT) by downregulating the
Lox-1/PKC-a/MMP9/TGF-B/SMADZ2/3 signaling pathway[5][6]. This action contributes to its
beneficial effects on blood pressure and vascular health[5]. The compound also plays a role in
improving blood circulation by reducing the expression of adhesion molecules, endothelial cell
death, and the proliferation and migration of vascular smooth muscle cells[4][7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.researchgate.net/publication/328908858_Protective_Effect_of_Pyrogallol-Phloroglucinol-66-Bieckol_from_Ecklonia_cava_on_Monocyte-Associated_Vascular_Dysfunction
https://www.researchgate.net/publication/328908858_Protective_Effect_of_Pyrogallol-Phloroglucinol-66-Bieckol_from_Ecklonia_cava_on_Monocyte-Associated_Vascular_Dysfunction
https://www.benchchem.com/product/b12385112?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC7857897/
https://www.scienceopen.com/document_file/dbe3e2a8-177e-43df-8e28-f99ef4bd75ec/PubMedCentral/dbe3e2a8-177e-43df-8e28-f99ef4bd75ec.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7857897/
https://www.mdpi.com/1660-3397/17/5/272
https://pubmed.ncbi.nlm.nih.gov/31071969/
https://www.benchchem.com/product/b12385112?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Evaluation of antioxidant properties of a new compound, pyrogallol-phloroglucinol-6,6'-
bieckol isolated from brown algae, Ecklonia cava - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Evaluation of antioxidant properties of a new compound, pyrogallol-phloroglucinol-6,6'-
bieckol isolated from brown algae, Ecklonia cava - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Pyrogallol-Phloroglucinol-6,6’-Bieckol from Ecklonia cava Improved Blood Circulation in
Diet-Induced Obese and Diet-Induced Hypertension Mouse Models | MDPI [mdpi.com]

5. Pyrogallol-Phloroglucinol-6 6-Bieckol on Attenuates High-Fat Diet-Induced Hypertension
by Modulating Endothelial-to-Mesenchymal Transition in the Aorta of Mice - PMC
[pmc.ncbi.nlm.nih.gov]

6. scienceopen.com [scienceopen.com]

7. Pyrogallol-Phloroglucinol-6,6'-Bieckol from Ecklonia cava Improved Blood Circulation in
Diet-Induced Obese and Diet-Induced Hypertension Mouse Models - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Unveiling the Spectroscopic and Bioactive Profile of
Pyrogallol-Phloroglucinol-6,6'-bieckol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385112#pyrogallol-phloroglucinol-6-6-bieckol-nmr-
and-mass-spectrometry-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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